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5-Hydroxyisourate belongs to the class of organic compounds known as xanthines. These are purine derivatives with a ketone group conjugated at carbons 2 and 6 of the purine moiety. 5-Hydroxyisourate is soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, 5-hydroxyisourate is primarily located in the cytoplasm. 5-Hydroxyisourate participates in a number of enzymatic reactions. In particular, 5-hydroxyisourate can be biosynthesized from 5, 7-dihydro-1H-purine-2, 6, 8(9H)-trione. 5-Hydroxyisourate can also be converted into 1, 3, 7-trimethyl-5-hydroxyisouric acid. Outside of the human body, 5-hydroxyisourate can be found in a number of food items such as cumin, arrowhead, pear, and poppy. This makes 5-hydroxyisourate a potential biomarker for the consumption of these food products.
5-hydroxyisouric acid is an oxopurine that is 5,7-dihydro-...